Cas no 19365-08-3 (3-Hydroxypiperidin-2-one)
3-Hydroxypiperidin-2-one is a heterocyclic organic compound featuring a hydroxyl group at the 3-position and a lactam moiety within a six-membered piperidine ring. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The presence of both hydroxyl and lactam functionalities enables participation in diverse reactions, including nucleophilic substitutions and ring-opening transformations. Its stable yet reactive nature makes it valuable for constructing complex molecular frameworks, such as bioactive alkaloids or peptidomimetics. The compound’s well-defined stereochemistry further enhances its utility in enantioselective synthesis. Suitable for controlled modifications, it serves as a key intermediate in developing targeted therapeutic agents.
3-Hydroxypiperidin-2-one structure
Product Name:3-Hydroxypiperidin-2-one
CAS No:19365-08-3
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00023163
CID:231614
PubChem ID:264990
Update Time:2025-05-27
3-Hydroxypiperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxypiperidin-2-one
- 2-Piperidinone,3-hydroxy-
- 3-Hydroxy-2-piperidone
- 3-Hydroxy-piperidin-2-one
- 2-Piperidinone,3-hydroxy
- 3-Hydroxy-2-piperidinone
- 3-hydroxypiperidin-2-on
- 3-hydroxypyperidin-2-one
- 2-Piperidinone, 3-hydroxy-
- NSC100722
- RYKLZUPYJFFNRR-UHFFFAOYSA-N
- BH551
- RW2893
- RP19187
- AB0023140
- ST2410734
- W4139
- SILVERMETHANESULFONATE
- FT-0650422
- 19365-08-3
- SCHEMBL2785455
- CS-W008630
- DTXSID50295242
- (3S)-3-Hydroxy-2-piperidinone
- SY110845
- SB23118
- EN300-126596
- MFCD00023163
- GS-3884
- NSC 100722
- SB41293
- A854115
- CHEMBL4535577
- NSC-100722
- J-502452
- (3R)-3-Hydroxy-2-piperidinone
- SB23117
- J-512627
- AKOS006274551
- DTXCID00246380
- DB-065826
-
- MDL： MFCD00023163
- Inchi： 1S/C5H9NO2/c7-4-2-1-3-6-5(4)8/h4,7H,1-3H2,(H,6,8)
- InChI Key： RYKLZUPYJFFNRR-UHFFFAOYSA-N
- SMILES： OC1C(NCCC1)=O
Computed Properties
- Exact Mass: 115.06300
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -0.6
- Topological Polar Surface Area: 49.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.199
- Melting Point: No data available
- Boiling Point: 352.3°C at 760 mmHg
- Flash Point: 166.8°C
- Refractive Index: 1.497
- PSA: 49.33000
- LogP: -0.41390
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
3-Hydroxypiperidin-2-one Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H332-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
3-Hydroxypiperidin-2-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
3-Hydroxypiperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 093295-250mg |
3-Hydroxypiperidin-2-one |
19365-08-3 | 95% | 250mg |
￡71.00 | 2022-03-01 | |
| Fluorochem | 093295-1g |
3-Hydroxypiperidin-2-one |
19365-08-3 | 95% | 1g |
￡178.00 | 2022-03-01 | |
| TRC | H805330-50mg |
3-Hydroxypiperidin-2-one |
19365-08-3 | 50mg |
$ 150.00 | 2023-04-15 | ||
| TRC | H805330-100mg |
3-Hydroxypiperidin-2-one |
19365-08-3 | 100mg |
$ 282.00 | 2023-04-15 | ||
| TRC | H805330-250mg |
3-Hydroxypiperidin-2-one |
19365-08-3 | 250mg |
$ 603.00 | 2023-04-15 | ||
| TRC | H805330-500mg |
3-Hydroxypiperidin-2-one |
19365-08-3 | 500mg |
$ 1154.00 | 2023-04-15 | ||
| ChemScence | CS-W008630-100mg |
3-Hydroxy-2-piperidinone |
19365-08-3 | >97.0% | 100mg |
$49.0 | 2022-04-27 | |
| ChemScence | CS-W008630-250mg |
3-Hydroxy-2-piperidinone |
19365-08-3 | >97.0% | 250mg |
$74.0 | 2022-04-27 | |
| ChemScence | CS-W008630-1g |
3-Hydroxy-2-piperidinone |
19365-08-3 | >97.0% | 1g |
$203.0 | 2022-04-27 | |
| ChemScence | CS-W008630-5g |
3-Hydroxy-2-piperidinone |
19365-08-3 | >97.0% | 5g |
$710.0 | 2022-04-27 |
3-Hydroxypiperidin-2-one Related Literature
-
1. Synthesis of (3R,6R)- and (3S,6R)-piperidinone PNAAsk Püschl,Thomas Boesen,Tullia Tedeschi,Otto Dahl,Peter E. Nielsen J. Chem. Soc. Perkin Trans. 1 2001 2757
-
2. Chapter 11. Heterocyclic chemistryR. J. Stoodley Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1967 64 375
19365-08-3 (3-Hydroxypiperidin-2-one) Related Products
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- 24211-54-9((5S)-5-hydroxypiperidin-2-one)
- 87919-97-9(Heptanamide, 2-hydroxy-N-methyl-)
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